2-Chloro-6-methyl-isonicotinic acid hydrazide

• IUPAC Name: 2-chloro-6-methylpyridine-4-carbohydrazide
• InChI: InChI=1S/C7H8ClN3O/c1-4-2-5(7(12)11-9)3-6(8)10-4/h2-3H,9H2,1H3,(H,11,12)
• InChI Key: PENBZGORQVBEGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)Cl)C(=O)NN
• Molecular Formula: C7H8ClN3O
• DSSTOX Substance ID: DTXSID20388675
• Molecular Weight: 185.61 g/mol
• CAS RN: 19353-99-2

Description

“2-Chloro-6-methyl-isonicotinic acid hydrazide” is a derivative of isonicotinic acid. It is related to compounds that target HCV-encoded proteins involved in viral replication and infection.

Synthesis Analysis

The synthesis of isonicotinic acid derivatives, such as “2-Chloro-6-methyl-isonicotinic acid hydrazide”, often starts with isonicotinic acid as the starting material. The specific synthesis process for this compound is not detailed in the available resources.

Scientific Research Applications

Chemical Structure and Activity

2-Chloro-6-methyl-isonicotinic acid hydrazide is related to isonicotinic acid hydrazides, which have been extensively studied for their biological activities, particularly in relation to their tuberculostatic properties. Quantitative structure-activity studies of 2-substituted isonicotinic acid hydrazides, including those with chlorine substituents, show that the electronic, steric, and lipophilic properties of substituents significantly affect their biological activity against Mycobacterium tuberculosis. The reactivity of the pyridine nitrogen atom in these compounds is crucial for their biological activity, indicating that modifications to the isonicotinic acid hydrazide structure, such as the addition of a chlorine atom, could impact their effectiveness and mode of action (Seydel, Schaper, Wempe, & Cordes, 1976).

Synthesis and Characterization

The synthesis and characterization of compounds related to 2-Chloro-6-methyl-isonicotinic acid hydrazide, such as various isonicotinic acid hydrazide derivatives, have been reported. These studies include the synthesis of Schiff base compounds from isonicotinic acid hydrazide and their subsequent characterization through methods like elemental analysis, IR, and 1H NMR spectroscopy. The structural details of these compounds, including their crystallization in different space groups and the formation of intermolecular hydrogen bonds, provide insights into their potential interactions with biological targets (Yang, 2007).

Metal Chelation Properties

Studies on the chelation properties of aroylhydrazones derived from isonicotinic acid hydrazide have shown that these compounds can form metal chelates with various metals, including Cu(II), Ni(II), Zn(II), and Co(II). The coordination behavior of these hydrazones with different metal ions provides valuable information on their potential use in developing metal-based drugs or diagnostic agents. The analytical, electronic spectra, magnetic measurements, and thermal analyses of these chelates contribute to understanding their stability and reactivity (Maurya, Patel, & Sutradhar, 2003).

Potential for New Derivatives

The synthesis of novel derivatives of isonicotinic acid hydrazide, including those with benzaldehyde substitutions, has been explored for their antimicrobial properties. These studies indicate the potential for developing new compounds based on the isonicotinic acid hydrazide framework that could offer enhanced biological activities or specific properties suitable for scientific research or therapeutic applications (Parle & Singh, 2017).

Future Directions

Future research directions for “2-Chloro-6-methyl-isonicotinic acid hydrazide” and related compounds could include further exploration of their antifungal activity, as well as their potential role in targeting cell death pathways like apoptosis, necrosis, and autophagy.